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Compound of Interest

Compound Name: 2-lodoxybenzoic acid

Cat. No.: B1214923

In the landscape of synthetic organic chemistry, the oxidation of alcohols to aldehydes and
ketones is a cornerstone transformation. The choice of an oxidizing agent is critical, dictating
the reaction's efficiency, selectivity, and scalability. This guide provides an objective comparison
of 2-lodoxybenzoic acid (IBX) with other widely used oxidizing agents: Pyridinium
Chlorochromate (PCC), Swern Oxidation, and Dess-Martin Periodinane (DMP). This
comparison is supported by experimental data and detailed protocols to aid researchers,
scientists, and drug development professionals in selecting the optimal reagent for their
synthetic challenges.

Section 1: Mechanisms of Action

Understanding the mechanism of each oxidant is key to predicting its reactivity and
compatibility with various substrates.

2-lodoxybenzoic Acid (IBX)

IBX is a hypervalent iodine(V) reagent that oxidizes alcohols to carbonyl compounds. The
reaction typically proceeds through a ligand exchange mechanism. The alcohol coordinates to
the iodine center, followed by a "hypervalent twist" and subsequent elimination to yield the
carbonyl compound, water, and the reduced 2-iodosobenzoic acid (IBA).[1] This process is
known for its mild conditions and high functional group tolerance.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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